Cas no 2460754-84-9 (5-({1-[(Tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylic acid)
5-({1-[(Tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2460754-84-9
- 5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylic acid
- EN300-6739069
- 5-({1-[(Tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylic acid
-
- Inchi: 1S/C17H26N4O4/c1-17(2,3)25-16(24)21-8-5-6-12(7-9-21)20(4)13-10-18-14(15(22)23)19-11-13/h10-12H,5-9H2,1-4H3,(H,22,23)
- InChI Key: VCYOINJVRJFQJA-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCCC(CC1)N(C1=CN=C(C(=O)O)N=C1)C)=O
Computed Properties
- Exact Mass: 350.19540532g/mol
- Monoisotopic Mass: 350.19540532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 95.9Ų
5-({1-[(Tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6739069-0.05g |
5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylic acid |
2460754-84-9 | 95.0% | 0.05g |
$1032.0 | 2025-03-13 | |
| Enamine | EN300-6739069-0.1g |
5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylic acid |
2460754-84-9 | 95.0% | 0.1g |
$1081.0 | 2025-03-13 | |
| Enamine | EN300-6739069-0.25g |
5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylic acid |
2460754-84-9 | 95.0% | 0.25g |
$1131.0 | 2025-03-13 | |
| Enamine | EN300-6739069-0.5g |
5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylic acid |
2460754-84-9 | 95.0% | 0.5g |
$1180.0 | 2025-03-13 | |
| Enamine | EN300-6739069-1.0g |
5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylic acid |
2460754-84-9 | 95.0% | 1.0g |
$1229.0 | 2025-03-13 | |
| Enamine | EN300-6739069-2.5g |
5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylic acid |
2460754-84-9 | 95.0% | 2.5g |
$2408.0 | 2025-03-13 | |
| Enamine | EN300-6739069-5.0g |
5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylic acid |
2460754-84-9 | 95.0% | 5.0g |
$3562.0 | 2025-03-13 | |
| Enamine | EN300-6739069-10.0g |
5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylic acid |
2460754-84-9 | 95.0% | 10.0g |
$5283.0 | 2025-03-13 |
5-({1-[(Tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylic acid Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 5-({1-[(Tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylic acid
Introduction to 5-({1-[(Tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylic Acid (CAS No. 2460754-84-9)
5-({1-[(Tert-butoxy)carbonyl]azepan-4-yl(methylamino)pyrimidine-2-carboxylic acid, identified by the CAS number 2460754-84-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its combination of an azepane ring and a pyrimidine core, contribute to its potential as a lead compound for the development of novel therapeutic agents.
The azepan-4-yl moiety in the molecular structure of 5-(1-[Tert-butoxycarbonyl]azepan-4-yl(methylamino)pyrimidine-2-carboxylic acid) is a key feature that influences its pharmacological properties. Azepane derivatives are known for their ability to mimic natural amino acids, which can enhance the binding affinity and selectivity of the compound towards biological targets. This characteristic makes it particularly valuable in the design of enzyme inhibitors and receptor modulators. The presence of the Tert-butoxy group further enhances the stability of the molecule, facilitating its synthesis and handling in laboratory settings.
The pyrimidine core of 5-(1-[Tert-butoxycarbonyl]azepan-4-yl(methylamino)pyrimidine-2-carboxylic acid) is another critical component that contributes to its biological activity. Pyrimidine derivatives are widely recognized for their role in various biological processes, including DNA replication and repair. Many clinically successful drugs contain pyrimidine moieties, highlighting their importance in medicinal chemistry. The combination of an azepane ring and a pyrimidine core in this compound suggests potential applications in the treatment of a variety of diseases, particularly those involving dysregulation of cellular signaling pathways.
In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in many biological processes, and their dysregulation is associated with various diseases, including cancer and inflammation. The unique structure of 5-(1-[Tert-butoxycarbonyl]azepan-4-yl(methyl strong>amino)pyrimidine-2-carboxylic acid strong>) makes it a promising candidate for inhibiting specific PPIs. Preliminary studies have shown that this compound can disrupt key interactions involved in cancer cell proliferation and survival, making it a potential lead for further development.
The synthesis of 5-(< strong >1-[< strong >Tert-butoxy carbonyl] strong >)< strong >azepan 4 - yl ( methyl amino)pyrimidine 2 - carboxylic acid ) involves multiple steps, each requiring careful optimization to ensure high yield and purity. The tert-butoxycarbonyl (Boc) group is introduced early in the synthesis to protect the amine function during subsequent reactions. This protection strategy is crucial for maintaining the integrity of the molecule during multi-step synthesis. The final step involves deprotection of the Boc group to reveal the free amine, which can then be further functionalized as needed.
The pharmacokinetic properties of 5-(< strong >1-[< strong >Tert-butoxy carbonyl] strong >)< strong >azepan 4 - yl ( methyl amino)pyrimidine 2 - carboxylic acid) are also important considerations in its development as a therapeutic agent. In vitro studies have shown that this compound exhibits good solubility and stability under physiological conditions, suggesting potential for oral administration. Additionally, preliminary toxicity studies have indicated that it is well-tolerated at relevant doses, further supporting its candidacy as a drug candidate.
The potential applications of 5-(< strong >1-[< strong >Tert-butoxy carbonyl] strong >)< strong >azepan 4 - yl ( methyl amino)pyrimidine 2 - carboxylic acid) extend beyond oncology. Research is ongoing to explore its efficacy in treating inflammatory diseases and neurological disorders. The ability of this compound to modulate protein-protein interactions suggests that it may have broad therapeutic applications across multiple disease areas. Further preclinical studies are needed to fully elucidate its mechanism of action and potential clinical benefits.
In conclusion, 5-(< strong >1-[< strong >Tert-butoxy carbonyl] strong >)< strong >azepan 4 - yl ( methyl amino)pyrimidine 2 - carboxylic acid), with CAS number < strong >2460754 84 - 9>, is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development into a novel therapeutic agent. As research continues, we can expect to see more insights into its mechanisms of action and applications across various disease states.
2460754-84-9 (5-({1-[(Tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)